Cas no 61580-25-4 (Benzoic acid, 4-[(1,3-dioxo-3-phenylpropyl)amino]-, butyl ester)

• Product Name: Benzoic acid, 4-[(1,3-dioxo-3-phenylpropyl)amino]-, butyl ester
• CAS No: 61580-25-4
• MF: C₂₀H₂₁NO₄
• MW: 339.38504576683
• CID: 474068
• PubChem ID: 12250028
• Update Time: 2025-04-19

Benzoic acid, 4-[(1,3-dioxo-3-phenylpropyl)amino]-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(1,3-dioxo-3-phenylpropyl)amino]-, butyl ester
• butyl 4-[(3-oxo-3-phenylpropanoyl)amino]benzoate
• DTXSID10482378
• 61580-25-4

• Inchi： 1S/C20H21NO4/c1-2-3-13-25-20(24)16-9-11-17(12-10-16)21-19(23)14-18(22)15-7-5-4-6-8-15/h4-12H,2-3,13-14H2,1H3,(H,21,23)
• InChI Key： QFRKZZGWLDFRPM-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)NC(CC(C1C=CC=CC=1)=O)=O)=O)CCCC

Computed Properties

• Exact Mass: 339.14713
• Monoisotopic Mass: 339.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 72.5Ų

Experimental Properties

• PSA: 72.47